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Compound of Interest

Compound Name: 2-Piperazinecarboxaldehyde

CAS No.: 773866-77-6

Cat. No.: B1591298

Get Quote

Abstract: This technical guide provides a comprehensive overview of the key spectroscopic

characteristics of 2-Piperazinecarboxaldehyde (CAS 773866-77-6), a valuable heterocyclic building

block in medicinal chemistry and drug development. Due to the limited availability of public

experimental spectra for this specific isomer, this document leverages high-fidelity predictive models

and established principles of spectroscopic interpretation to offer a robust analytical framework. This

guide is intended for researchers, scientists, and drug development professionals to aid in the

identification, characterization, and quality control of 2-Piperazinecarboxaldehyde.

Introduction: The Significance of 2-
Piperazinecarboxaldehyde
2-Piperazinecarboxaldehyde, with the molecular formula C₅H₁₀N₂O and a molecular weight of 114.15

g/mol , is a bifunctional molecule featuring a reactive aldehyde group and a piperazine scaffold.[1] The

piperazine ring is a privileged structure in medicinal chemistry, known for improving the

pharmacokinetic and pharmacodynamic properties of drug candidates. The aldehyde at the 2-position

provides a versatile handle for a wide array of chemical transformations, including reductive amination,

oxidation to a carboxylic acid, and the formation of various heterocyclic systems.
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Given its potential as a key intermediate, a thorough understanding of its spectroscopic properties is

paramount for unambiguous identification and for monitoring reaction progress. This guide provides an

in-depth analysis of its expected Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass

Spectrometry (MS) data.

Molecular Structure and Properties:

Property Value Source

IUPAC Name piperazine-2-carbaldehyde [1]

CAS Number 773866-77-6 [1]

Molecular Formula C₅H₁₀N₂O [1]

Molecular Weight 114.15 g/mol [1]

XLogP3-AA -1.3 [1]

Hydrogen Bond Donor Count 2 [1]

Hydrogen Bond Acceptor Count 3 [1]

digraph "2_Piperazinecarboxaldehyde_Structure" {

graph [layout=neato, overlap=false, splines=true, maxiter=1000, start=1234];

node [shape=plaintext, fontname="sans-serif", fontsize=12];

edge [fontname="sans-serif", fontsize=10];

// Atom nodes

N1 [label="N1", pos="0,1.5!"];

C2 [label="C2", pos="1.3,1.5!"];

C3 [label="C3", pos="1.3,0!"];

N4 [label="N4", pos="0,0!"];

C5 [label="C5", pos="-1.3,0!"];

C6 [label="C6", pos="-1.3,1.5!"];

H_N1 [label="H", pos="-0.5,2.2!"];

H_N4 [label="H", pos="-0.5,-0.7!"];

C_aldehyde [label="C7(CHO)", pos="2.6,2.2!"];

O_aldehyde [label="O", pos="3.6,2.2!"];

H_aldehyde [label="H", pos="2.6,3!"];

H2_a [label="H", pos="1.8,1.8!"];
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H3_a [label="H", pos="1.8, -0.3!"];

H3_b [label="H", pos="0.8, -0.3!"];

H5_a [label="H", pos="-1.8, -0.3!"];

H5_b [label="H", pos="-0.8, -0.3!"];

H6_a [label="H", pos="-1.8, 1.8!"];

H6_b [label="H", pos="-0.8, 1.8!"];

// Edges for the piperazine ring

N1 -- C2;

C2 -- C3;

C3 -- N4;

N4 -- C5;

C5 -- C6;

C6 -- N1;

// Edges for substituents

N1 -- H_N1;

N4 -- H_N4;

C2 -- C_aldehyde;

C_aldehyde -- O_aldehyde [style=double];

C_aldehyde -- H_aldehyde;

C2 -- H2_a;

C3 -- H3_a;

C3 -- H3_b;

C5 -- H5_a;

C5 -- H5_b;

C6 -- H6_a;

C6 -- H6_b;

}

Caption: Molecular structure of 2-Piperazinecarboxaldehyde with atom numbering.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is the most powerful tool for the structural elucidation of organic molecules. The

following sections detail the predicted ¹H and ¹³C NMR spectra for 2-Piperazinecarboxaldehyde.
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¹H NMR Spectroscopy
The proton NMR spectrum provides information on the number of different types of protons, their

chemical environment, and their connectivity.

Experimental Protocol (General):

Dissolve ~5-10 mg of 2-Piperazinecarboxaldehyde in 0.6-0.7 mL of a deuterated solvent (e.g.,

CDCl₃, D₂O, or DMSO-d₆).

Transfer the solution to a 5 mm NMR tube.

Acquire the spectrum on a 400 MHz or higher field NMR spectrometer.

Process the data, including Fourier transformation, phase correction, and baseline correction.

Chemical shifts should be referenced to the residual solvent peak or an internal standard (e.g.,

TMS).

Predicted ¹H NMR Data (in D₂O at 400 MHz):
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Chemical Shift
(δ, ppm)

Multiplicity Integration Assignment
Causality of
Chemical Shift

~9.6 Singlet 1H H-C=O

The aldehydic

proton is highly

deshielded due to

the electron-

withdrawing nature

of the adjacent

oxygen atom.

~3.5-3.7 Multiplet 1H H-2

This methine

proton is adjacent

to the electron-

withdrawing

aldehyde group

and the nitrogen

atom, causing a

downfield shift.

~3.0-3.4 Multiplet 6H H-3, H-5, H-6

These are the

methylene protons

of the piperazine

ring. Their signals

are expected to be

complex due to

diastereotopicity

and coupling with

each other and

with the H-2

proton.

~2.0-3.0 Broad Singlet 2H N-H The chemical shift

of N-H protons is

variable and

depends on

concentration,

temperature, and

solvent. In D₂O,

these protons will

exchange with
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deuterium and the

signal may

disappear.

Interpretation Insights:

The presence of the singlet at ~9.6 ppm is a definitive indicator of the aldehyde functionality.

The complexity of the signals in the 3.0-3.7 ppm region arises from the chiral center at C-2, which

makes the adjacent methylene protons diastereotopic. This can lead to complex splitting patterns

(e.g., doublet of doublets, or multiplets).

Running the experiment in D₂O will cause the N-H protons to be replaced by deuterium, leading to

the disappearance of their signal and a simplification of the spectra of adjacent protons. This can be

a useful diagnostic experiment.

¹³C NMR Spectroscopy
The carbon-13 NMR spectrum provides information about the different carbon environments in the

molecule.

Experimental Protocol (General):

Prepare a more concentrated sample (~20-50 mg in 0.6-0.7 mL of deuterated solvent).

Acquire a proton-decoupled ¹³C NMR spectrum.

Typical acquisition times are longer than for ¹H NMR due to the lower natural abundance of ¹³C.

Predicted ¹³C NMR Data (in D₂O at 100 MHz):

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ, ppm) Assignment Causality of Chemical Shift

~200-205 C=O

The carbonyl carbon of the

aldehyde is highly deshielded and

appears significantly downfield.

~60-65 C-2

This carbon is attached to two

heteroatoms (N and the C of the

carbonyl group), resulting in a

downfield shift.

~45-55 C-3, C-5, C-6

These are the sp³ hybridized

carbons of the piperazine ring.

Their chemical shifts are in the

typical range for aliphatic amines.

Expertise in Interpretation:

The downfield signal above 200 ppm is characteristic of an aldehyde or ketone.

The number of signals in the aliphatic region (~45-65 ppm) will confirm the number of non-equivalent

carbons in the piperazine ring. Due to the substituent at C-2, all other ring carbons may be

chemically non-equivalent, potentially leading to four distinct signals for the piperazine ring carbons.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

Experimental Protocol (General):

For a liquid sample, a thin film can be prepared between two NaCl or KBr plates.

For a solid sample, a KBr pellet or a Nujol mull can be prepared.

Alternatively, an Attenuated Total Reflectance (ATR) accessory can be used for a neat sample.

The spectrum is recorded, typically over the range of 4000-400 cm⁻¹.

Predicted Key IR Absorptions:
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Wavenumber (cm⁻¹) Intensity Vibration Functional Group

~3300-3400 Medium, Broad N-H stretch Secondary Amine (N-H)

~2950-2850 Medium-Strong C-H stretch Aliphatic C-H

~2820 and ~2720 Medium, Sharp
C-H stretch (Fermi

resonance)
Aldehyde C-H

~1720-1740 Strong, Sharp C=O stretch Aldehyde C=O

~1450 Medium C-H bend Methylene scissoring

~1100-1200 Medium C-N stretch Aliphatic Amine

Trustworthiness of Interpretation:

The strong, sharp peak around 1720-1740 cm⁻¹ is a highly reliable indicator of the aldehyde carbonyl

group.

The two medium, sharp peaks around 2820 cm⁻¹ and 2720 cm⁻¹ (Fermi resonance) are

characteristic of the C-H stretch of an aldehyde and can be used to distinguish it from other carbonyl-

containing functional groups.

The broad absorption in the 3300-3400 cm⁻¹ region is indicative of the N-H stretching vibrations of

the secondary amines in the piperazine ring.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern of a

molecule, which can be used to confirm its identity and deduce its structure.

Experimental Protocol (General):

Introduce a small amount of the sample into the mass spectrometer, typically via direct infusion or

after separation by Gas Chromatography (GC) or Liquid Chromatography (LC).

Ionize the sample using a suitable technique, such as Electron Ionization (EI) or Electrospray

Ionization (ESI).

Analyze the resulting ions based on their mass-to-charge ratio (m/z).
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Predicted Mass Spectrometry Data:

m/z Proposed Fragment

114 [M]⁺ (Molecular Ion for EI) or [M+H]⁺ (for ESI)

85 [M - CHO]⁺

70 [M - CH₂NCHO]⁺

56 [C₃H₆N]⁺

43 [C₂H₅N]⁺

Proposed Fragmentation Pathway (Electron Ionization):

[C₅H₁₀N₂O]⁺˙
m/z = 114

[C₄H₉N₂]⁺
m/z = 85

- CHO [C₄H₈N]⁺
m/z = 70

- NH

[C₃H₆N]⁺
m/z = 56- CH₂

[C₂H₅N]⁺
m/z = 43

- HCN

Click to download full resolution via product page

Caption: A plausible mass fragmentation pathway for 2-Piperazinecarboxaldehyde under EI

conditions.

Authoritative Grounding in Fragmentation: The initial fragmentation is likely to be the loss of the formyl

radical (CHO), a common α-cleavage for aldehydes, leading to the fragment at m/z 85. Subsequent

fragmentations would involve the characteristic ring cleavage of the piperazine moiety.

Conclusion
This technical guide provides a detailed, albeit predictive, spectroscopic analysis of 2-
Piperazinecarboxaldehyde. The presented ¹H NMR, ¹³C NMR, IR, and MS data, along with their

interpretations, offer a solid foundation for researchers working with this compound. While this guide is

based on well-established spectroscopic principles and high-quality prediction models, it is imperative

that experimental data be acquired and compared with these predictions for definitive structural

confirmation and quality assessment in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. EP0159889A2 - 4-Substituted piperazine-2-carboxylic acids process and pharmaceutical
compositions - Google Patents [patents.google.com]

To cite this document: BenchChem. [Spectroscopic Profile of 2-Piperazinecarboxaldehyde: A
Technical Guide for Researchers]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591298/docs#spectroscopic-profile-of-2-
piperazinecarboxaldehyde-a-technical-guide-for-researchers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended

for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we

make no warranties, express or implied, regarding the fitness of this product for every specific

experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits

your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of essential

and advanced chemicals, empowering scientists and

researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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